5-Bromo-2-(ethylamino)benzoic acid

• IUPAC Name: 5-bromo-2-(ethylamino)benzoic acid
• InChI: InChI=1S/C9H10BrNO2/c1-2-11-8-4-3-6(10)5-7(8)9(12)13/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key: GECLABGJKKFNJZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)Br)C(=O)O
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol

Description

5-Bromo-2-(ethylamino)benzoic acid is a chemical compound with the molecular formula C9H10BrNO2. It has a molecular weight of 244.09. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10BrNO2/c1-2-11-8-4-3-6 (10)5-7 (8)9 (12)13/h3-5,11H,2H2,1H3, (H,12,13).

Scientific Research Applications

Antipsychotic Agent Synthesis

5-Bromo-2-(ethylamino)benzoic acid has been utilized in the synthesis of potential antipsychotic agents. A study explored its role in the creation of antidopaminergic benzamides. These compounds exhibited high potency as inhibitors of [3H]spiperone binding in rat striatal membranes, indicating their effectiveness in investigations of dopamine D-2 receptors (Högberg, Ström, Hall, & Ögren, 1990). Another research developed related benzamides from 5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, which were found to be equipotent to highly active salicylamides in vitro and in vivo (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

Antimicrobial and Antitubercular Activity

Compounds derived from this compound were synthesized and demonstrated significant in vitro antimicrobial and antitubercular activities. These compounds showed promising activities against a range of microorganisms, including Mycobacterium tuberculosis (Shingalapur, Hosamani, & Keri, 2009).

Antitumor Activity

In the field of cancer research, derivatives of this compound were explored for their potential antitumor activities. A study synthesized specific derivatives and tested them against various cancer cell lines, demonstrating their cytotoxic properties (Srivastava & Robins, 1983).

Synthesis of New Benzofuran Analogues

New benzofuran analogues were synthesized from 5-bromosalicylaldehyde, a compound related to this compound. These analogues were characterized and screened for antimicrobial and pharmacological activities, showcasing the broad utility of this compound in synthesizing bioactive molecules (Parameshwarappa, Basawaraj, & Sangapure, 2008).

Biological Activity Studies

The compound was also used in the synthesis of Cadmium (II) complexes, which were then tested for antifungal and antibacterial activities. These studies demonstrate the potential of this compound derivatives in developing new antimicrobial agents (Jaber, Kyhoiesh, & Jawad, 2021).

Mechanism of Action

Target of Action

It’s structurally similar to other benzoic acid derivatives, which are known to interact with various proteins and enzymes in the body .

Mode of Action

It’s hypothesized that the compound’s bromine and ethylamino groups could potentially interact with its targets, leading to changes in their function

Biochemical Pathways

Benzoic acid derivatives are generally involved in a wide range of biochemical processes, suggesting that 5-bromo-2-(ethylamino)benzoic acid could potentially influence multiple pathways .

Result of Action

It’s known that benzoic acid derivatives can have a variety of effects at the molecular and cellular levels, depending on their specific targets and the nature of their interactions .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . For instance, its stability could be affected by storage conditions, while its efficacy could be influenced by the presence of other compounds in the body .